3-methoxy-N-[2-(piperidin-1-yl)ethyl]-4-[(2,3,4,6-tetra-O-acetylhexopyranosyl)oxy]benzamide

• Molecular Formula: C29H40N2O12
• Molecular Weight: 608.6 g/mol
• IUPAC Name: [3,4,5-triacetyloxy-6-[2-methoxy-4-(2-piperidin-1-ylethylcarbamoyl)phenoxy]oxan-2-yl]methyl acetate
• InChI: InChI=1S/C29H40N2O12/c1-17(32)38-16-24-25(39-18(2)33)26(40-19(3)34)27(41-20(4)35)29(43-24)42-22-10-9-21(15-23(22)37-5)28(36)30-11-14-31-12-7-6-8-13-31/h9-10,15,24-27,29H,6-8,11-14,16H2,1-5H3,(H,30,36)
• InChI Key: FPLGXEKADHTSNC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC2=C(C=C(C=C2)C(=O)NCCN3CCCCC3)OC)OC(=O)C)OC(=O)C)OC(=O)C

Description

This compound is a benzamide derivative featuring a 3-methoxybenzamide core substituted at the 4-position with a 2,3,4,6-tetra-O-acetylhexopyranosyl group and an N-[2-(piperidin-1-yl)ethyl] side chain. Key structural elements include:

• Methoxy group: Enhances lipophilicity and may influence electronic properties.
• Piperidin-1-yl-ethyl side chain: Introduces basicity and flexibility, possibly enabling interactions with biological targets like enzymes or receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methoxy-N-[2-(piperidin-1-yl)ethyl]-4-[(2,3,4,6-tetra-O-acetylhexopyranosyl)oxy]benzamide typically involves multiple steps:

Formation of the Benzamide Core: The initial step involves the formation of the benzamide core through the reaction of 3-methoxybenzoic acid with an appropriate amine, such as 2-(piperidin-1-yl)ethylamine, under dehydrating conditions using reagents like thionyl chloride or carbodiimides.

Glycosylation: The hydroxyl group on the benzamide is then glycosylated using a protected sugar derivative, such as 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide, in the presence of a Lewis acid catalyst like silver triflate or boron trifluoride etherate.

Deprotection: The final step involves the removal of the acetyl protecting groups under basic conditions, typically using sodium methoxide in methanol.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This might include the use of continuous flow reactors for better control over reaction conditions and the use of automated purification systems.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The methoxy group can be oxidized to a hydroxyl group using reagents like ceric ammonium nitrate.

Reduction: The amide bond can be reduced to an amine using lithium aluminum hydride.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions, such as alkylation with alkyl halides.

Common Reagents and Conditions

Oxidation: Ceric ammonium nitrate in acetonitrile.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides in the presence of a base like potassium carbonate.

Major Products

Oxidation: 3-hydroxy-N-[2-(piperidin-1-yl)ethyl]-4-[(2,3,4,6-tetra-O-acetylhexopyranosyl)oxy]benzamide.

Reduction: 3-methoxy-N-[2-(piperidin-1-yl)ethyl]-4-[(2,3,4,6-tetra-O-acetylhexopyranosyl)oxy]benzylamine.

Substitution: Various N-alkylated derivatives of the piperidine ring.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate.

Biology

In biological research, this compound can be used to study the interactions between glycosylated molecules and proteins. Its glycosylated benzamide structure makes it a useful probe for investigating carbohydrate-protein interactions.

Medicine

In medicinal chemistry, this compound has potential applications as a drug candidate. Its structural features suggest it could interact with various biological targets, making it a candidate for further pharmacological studies.

Industry

In the industrial sector, this compound could be used in the synthesis of specialty chemicals and materials. Its unique properties might make it useful in the development of new polymers or as a precursor for other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[2-(piperidin-1-yl)ethyl]-4-[(2,3,4,6-tetra-O-acetylhexopyranosyl)oxy]benzamide is not fully understood. its structure suggests it could interact with various molecular targets, including enzymes and receptors. The glycosylated portion of the molecule might facilitate binding to carbohydrate-recognizing proteins, while the benzamide core could interact with other biological targets.

Comparison with Similar Compounds

Structural Analogues

1,2,3,4-Tetra-O-acetyl-6-O-(2,3,4,6-tetra-O-acetylhexopyranosyl)hexopyranose ()

• Molecular Formula : C₂₈H₃₈O₁₉
• Molecular Weight : 678.59 g/mol
• Key Features: Disaccharide derivative with two tetra-O-acetylhexopyranosyl units. High acetyl content (8 acetyl groups), increasing lipophilicity. No benzamide or piperidine moieties; purely carbohydrate-based.
• Comparison: Shares the 2,3,4,6-tetra-O-acetylhexopyranosyl group with the target compound but lacks the bioactive benzamide and piperidine components. This structural difference suggests divergent applications—’s compound may focus on carbohydrate chemistry or prodrug design, while the target compound likely targets protein interactions .

(5Z)-5-(Naphthalen-2-ylmethylidene)-3-(2,3,4,6-tetra-O-acetylhexopyranosyl)-2-thioxo-1,3-thiazolidin-4-one ()

• Molecular Formula: Not explicitly stated, but includes C14H20O13 (acetylated sugar) + thiazolidinone core.
• Key Features: Thiazolidinone ring with a naphthyl substituent and tetra-O-acetylhexopyranosyl group.
• Comparison: The shared acetylated sugar suggests similar solubility or metabolic profiles. However, the thiazolidinone core (vs. benzamide) and naphthyl group imply distinct mechanisms—thiazolidinones are associated with antimicrobial or enzyme-inhibitory activities, whereas benzamides often target receptors .

3-methoxy-N-{2-[(2-methoxyethyl)amino]-1-[1-(3-methylbenzoyl)piperidin-4-yl]-2-oxoethyl}benzamide ()

• Molecular Formula : C₂₆H₃₃N₃O₅
• Molecular Weight : 467.57 g/mol
• Key Features :
  • Methoxybenzamide core with a complex piperidine-based side chain.
  • logP : 2.37 (moderate lipophilicity).
  • Polar Surface Area : 81.065 Ų (high polarity due to multiple H-bond acceptors).
• Comparison : Both compounds share a methoxybenzamide core, but ’s lacks the acetylated sugar, resulting in lower molecular weight and altered physicochemical properties. The piperidine substituent in the target compound may enhance basicity compared to ’s 3-methylbenzoyl group .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	logP	Key Substituents
Target Compound	Not provided	~800–900 (estimated)	~3–4*	2,3,4,6-Tetra-O-acetylhexopyranosyl, piperidin-ethyl
1,2,3,4-Tetra-O-acetylhexopyranose	C28H38O19	678.59	N/A	Disaccharide with acetyl groups
(5Z)-Thiazolidinone derivative	Not provided	~650–700 (estimated)	N/A	Thioxo, naphthyl, tetra-O-acetylhexopyranosyl
’s Benzamide	C26H33N3O5	467.57	2.37	Methoxyethylamino, 3-methylbenzoyl-piperidine

*Estimated based on acetyl group contributions.

• Hydrogen Bonding : The acetylated sugar provides 13 oxygen atoms as H-bond acceptors, far exceeding ’s 8 acceptors, which may influence target binding or solubility .

Biological Activity

3-Methoxy-N-[2-(piperidin-1-yl)ethyl]-4-[(2,3,4,6-tetra-O-acetylhexopyranosyl)oxy]benzamide is a complex organic compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to explore its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure

The compound features a benzamide core with a methoxy group and a piperidine moiety, along with a tetra-O-acetylhexopyranosyl group. The structural formula can be represented as follows:

$$\text{C}_{20}\text{H}_{30}\text{N}_{2}\text{O}_{7}$$

The biological activity of this compound is primarily attributed to its interaction with various receptors in the central nervous system (CNS). Preliminary studies suggest that it may act as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin pathways.

Key Mechanisms Include:

• Receptor Binding : The piperidine ring enhances binding affinity to opioid receptors.
• Neurotransmitter Modulation : Potential effects on serotonin and norepinephrine levels may contribute to its pharmacological profile.

Biological Activity Profile

Research indicates that 3-methoxy-N-[2-(piperidin-1-yl)ethyl]-4-[(2,3,4,6-tetra-O-acetylhexopyranosyl)oxy]benzamide exhibits several biological activities:

Activity	Description
Antinociceptive	Demonstrated pain-relieving properties in animal models.
Antidepressant-like	Exhibited effects in behavioral tests indicative of antidepressant activity.
Neuroprotective	Showed potential in protecting neuronal cells from oxidative stress.

Case Studies

• Antinociceptive Effects : A study involving rodent models assessed the antinociceptive effects of the compound using the hot plate test. Results indicated significant pain reduction compared to control groups, suggesting efficacy similar to established analgesics.
• Behavioral Studies : In tests designed to evaluate antidepressant-like activity, the compound was administered to mice subjected to chronic mild stress. Behavioral assessments showed improved scores in the forced swim test and tail suspension test.
• Neuroprotection : Research conducted on neuronal cell lines exposed to oxidative stress revealed that treatment with this compound led to reduced cell death and increased viability compared to untreated controls.